3-Methoxymethoxy-2,2-dimethylpropionic acid

• CAS RN: 1350551-92-6
• Molecular Formula: C7H14O4
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 3-(methoxymethoxy)-2,2-dimethylpropanoic acid
• InChI: InChI=1S/C7H14O4/c1-7(2,6(8)9)4-11-5-10-3/h4-5H2,1-3H3,(H,8,9)
• InChI Key: UITGCFPRPOKXRH-UHFFFAOYSA-N
• SMILES: CC(C)(COCOC)C(=O)O

Description

3-Methoxymethoxy-2,2-dimethylpropionic acid is a useful research compound. Its molecular formula is C7H14O4 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-methoxymethoxy-2,2-dimethylpropionic acid methoxymethyl ester (16.5 g) and methanol (30 mL), 5 N aqueous sodium hydroxide solution (30 mL) was added, and the resulting mixture was stirred at room temperature for 4 days. Ice was added to the mixture, and at 0° C., 5 N hydrochloric acid (35 mL) and diethyl ether (300 mL) were added thereto. The mixture was shaken and the organic layer was collected. The organic layer was washed with saturated aqueous sodium chloride solution (100 mL) and dried over anhydrous magnesium sulfate. The resulting mixture was filtered and the obtained filtrate was concentrated under reduced pressure to obtain the captioned compound (14.5 g).